Cas no 2029523-18-8 (3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one
• CAS No: 2029523-18-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5758175
• PubChem ID: 165847448
• Update Time: 2025-05-23

3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one
• EN300-1111986
• 2029523-18-8
• 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one

• Inchi： 1S/C11H16N2O2/c12-10-8-13(5-4-11(10)14)6-7-15-9-2-1-3-9/h4-5,8-9H,1-3,6-7,12H2
• InChI Key： FTWSLOAQMSNPCJ-UHFFFAOYSA-N
• SMILES： O(CCN1C=CC(C(=C1)N)=O)C1CCC1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one

Introduction to 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one (CAS No: 2029523-18-8)

3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the chemical abstracts service number CAS No: 2029523-18-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The compound belongs to the dihydropyridine class, which is well-known for its role in cardiovascular and neurological therapies. Its structural framework, incorporating both amino and cycloalkyl substituents, makes it a versatile candidate for further chemical modifications and biological evaluations.

The synthesis of 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one involves a series of carefully orchestrated reactions that highlight the precision required in organic synthesis. The presence of the amino group at the 3-position and the cyclobutoxyethyl moiety at the 1-position introduces specific steric and electronic effects that can influence its pharmacological activity. This compound's structure is reminiscent of more established dihydropyridine derivatives, suggesting potential therapeutic benefits similar to those observed with drugs like amlodipine and nicardipine, which are widely used for their vasodilatory properties.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives with enhanced selectivity and reduced side effects. The long-tail keyword "3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one" encompasses several key features that make it an attractive candidate for further investigation. The amino group provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets. Meanwhile, the cycloalkyl substituent may contribute to improved metabolic stability and reduced toxicity compared to linear alkyl chains.

One of the most compelling aspects of this compound is its potential application in treating cardiovascular diseases. Dihydropyridines are known for their ability to selectively block L-type calcium channels in smooth muscle cells, leading to vasodilation and reduced blood pressure. The modifications introduced in 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one could enhance its affinity for these channels while minimizing off-target effects. This balance is critical for developing drugs that are both effective and safe for long-term use.

The pharmacokinetic profile of 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one is another area of interest. The cyclobutyl group may influence the compound's solubility and bioavailability, making it more suitable for oral administration. Additionally, the presence of the amino group could allow for further derivatization to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). These factors are essential for determining whether this compound has the potential to become a viable therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify key interactions between 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one and target proteins. This approach has already been instrumental in optimizing drug candidates and reducing the time-to-market for new therapies. The integration of computational methods with traditional synthetic chemistry has become a cornerstone of modern drug discovery.

The potential therapeutic applications of 3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one extend beyond cardiovascular diseases. There is growing evidence suggesting that dihydropyridines may also have neuroprotective properties. Studies have shown that certain dihydropyridine derivatives can cross the blood-brain barrier and exert protective effects on neuronal cells. The unique structural features of this compound could make it a promising candidate for developing treatments against neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion,3-Amino-1-(2-cyclobutoxyethyl)-1,4-dihydropyridin-4-one (CAS No: 2029523-18-8) represents a significant advancement in pharmaceutical chemistry with broad potential applications. Its structural design offers a balance between efficacy and safety, making it an attractive candidate for further development. As research continues to uncover new therapeutic targets and computational tools become more sophisticated, this compound holds promise as a future therapeutic agent with applications ranging from cardiovascular health to neuroprotection.